Cas no 2138036-78-7 (tert-butyl N-{[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]methyl}carbamate)

• Product Name: tert-butyl N-{[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]methyl}carbamate
• CAS No: 2138036-78-7
• MF: C₁₇H₃₁NO₃
• MW: 297.432945489883
• CID: 6409824
• PubChem ID: 165491260
• Update Time: 2025-05-23

tert-butyl N-{[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]methyl}carbamate
• 2138036-78-7
• EN300-1159644

• Inchi： 1S/C17H31NO3/c1-7-17(5,6)14-9-8-13(19)10-12(14)11-18-15(20)21-16(2,3)4/h12,14H,7-11H2,1-6H3,(H,18,20)
• InChI Key： UWYGDTOZMYQMOI-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(CNC(=O)OC(C)(C)C)C1)C(C)(C)CC

Computed Properties

• Exact Mass: 297.23039385g/mol
• Monoisotopic Mass: 297.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]methyl}carbamate

Comprehensive Overview of tert-Butyl N-{[2-(2-Methylbutan-2-yl)-5-Oxocyclohexyl]methyl}Carbamate (CAS No. 2138036-78-7)

tert-Butyl N-{[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]methyl}carbamate (CAS No. 2138036-78-7) is a structurally complex organic compound that has garnered attention in modern chemical research due to its unique molecular architecture and potential synthetic utility. This compound belongs to the class of carbamates, which are widely utilized in pharmaceutical, agricultural, and materials science applications. The core structure features a cyclohexane ring substituted with a 5-keto group and a branched alkyl chain (specifically, a 2-methylbutan-2-yl moiety), further functionalized by a tert-butyl carbamate group. The combination of these elements creates a molecule with distinct steric and electronic properties, making it a valuable scaffold for targeted chemical transformations.

The cyclohexane ring in this compound is a fundamental structural motif in organic chemistry, known for its conformational flexibility and stability. The presence of the 5-keto group introduces significant reactivity, enabling participation in nucleophilic addition reactions or serving as a site for further functionalization. The branched 2-methylbutan-2-yl substituent contributes to the molecule's hydrophobic character while also influencing its three-dimensional conformation through steric effects. This substituent is particularly notable for its ability to modulate solubility and intermolecular interactions, which are critical parameters in drug design and polymer science.

The tert-butyl carbamate moiety is a well-established protecting group in synthetic chemistry, particularly for the temporary deactivation of amino groups during multistep syntheses. Its use here suggests that this compound may serve as an intermediate in the preparation of more complex molecules requiring controlled reactivity. Recent studies have highlighted the importance of such protecting groups in enabling selective transformations under mild conditions, thereby improving overall synthetic efficiency.

From a mechanistic perspective, the synthesis of tert-butyl N-{[2-(2-methylbutan-2-yl)-5-oxocyclohexyl]methyl}carbamate likely involves multiple steps, including the formation of the cyclohexane ring with precise substitution patterns and subsequent attachment of the carbamate functionality. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions or organocatalytic approaches may be employed to achieve high regioselectivity and stereoselectivity, ensuring the desired molecular configuration.

In terms of application potential, this compound could find relevance in several cutting-edge research areas. For instance, its structural features align with those observed in certain bioactive molecules studied for their anti-inflammatory or neuroprotective properties. The cyclohexane-based scaffold has been extensively explored in medicinal chemistry as part of drug candidates targeting G-protein-coupled receptors (GPCRs) or enzyme inhibition pathways. Additionally, the presence of both hydrophobic and polar functional groups positions this molecule as a candidate for self-assembling systems or stimuli-responsive materials.

Recent advancements in computational chemistry have further expanded possibilities for leveraging compounds like CAS No. 2138036-78-7. Molecular modeling techniques can predict interactions between this molecule and biological targets or other chemical entities, accelerating rational design processes without extensive experimental screening. Such approaches are particularly valuable when exploring novel scaffolds with limited prior literature data.

Another emerging area where this compound might contribute is sustainable chemistry. The use of branched alkyl chains like the 2-methylbutan-2-yl group has been associated with reduced environmental impact compared to linear analogs due to altered biodegradation profiles. Researchers are increasingly prioritizing such structural elements to develop greener chemical processes while maintaining performance characteristics.

The stability profile of tert-butyl N-{[...]}carbamate under various reaction conditions is another critical aspect under investigation. Carbamates generally exhibit moderate thermal stability but can undergo hydrolysis under acidic or basic conditions—a property that can be strategically exploited in controlled-release systems or pH-sensitive materials development.

In academic research settings, this compound could serve as an ideal model system for studying conformational dynamics using techniques like nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography. Its relatively simple yet informative structure provides insights into how subtle changes in substituents affect molecular behavior at both atomic and macroscopic scales.

The broader scientific community continues to explore innovative applications for cyclohexane-based derivatives with diverse functional groups attached at strategic positions on the ring system. These efforts span from fundamental studies on reaction mechanisms to applied projects focused on material innovation across industries ranging from pharmaceuticals to renewable energy technologies.

In summary, CAS No. 2138036-78-7 represents an intriguing example of how precise structural modifications can create molecules with tailored properties suitable for multiple scientific disciplines. As new methodologies emerge and interdisciplinary collaborations expand knowledge boundaries within chemistry-related fields—including biotechnology and nanotechnology—compounds like these will undoubtedly play pivotal roles in driving forward discoveries that address global challenges through advanced chemical solutions.